Cas no 103735-00-8 (AH-P 719 (9CI))

AH-P 719 (9CI) structure
AH-P 719 (9CI) structure
Product Name:AH-P 719 (9CI)
CAS No:103735-00-8
MF:C12H12N2O3
MW:232.235282897949
CID:214585
PubChem ID:53001
Update Time:2025-04-19

AH-P 719 (9CI) Chemical and Physical Properties

Names and Identifiers

    • AH-P 719 (9CI)
    • 4-(2-(1-imidazolyl)ethoxy)benzoic acid
    • AH-P 719
    • AH-P-719
    • A839366
    • SMR000059716
    • Imidazole N-1 deriv. 13
    • NS00073492
    • SCHEMBL11554
    • UK 37248
    • Dazoxiben [INN-Spanish]
    • 4-(2-(1H-Imidazol-1-yl)ethoxy)benzoic acid
    • 4-(2-imidazol-1-ylethoxy)benzoic acid
    • NCGC00018938-02
    • DTXCID7025639
    • 78218-09-4
    • Dazoxibenum
    • Q5243688
    • FT-0603126
    • GTPL5175
    • DAZOXIBEN
    • Dazoxiben free base
    • Oprea1_249918
    • AH-P719
    • CBDivE_009681
    • AKOS005872303
    • Dazoxibenum [INN-Latin]
    • DAZOXIBEN [INN]
    • 4-(2-Imidazol-1-yl-ethoxy)-benzoic acid; hydrochloride
    • Dazoxibene
    • CHEMBL267473
    • XQGZSYKGWHUSDH-UHFFFAOYSA-N
    • Dazoxibene [INN-French]
    • DB03052
    • NCGC00018938-01
    • NCGC00023830-02
    • CAS-78218-09-4
    • 103735-00-8
    • UNII-09ZFC7974Q
    • 1-[2-(4-carboxyphenoxy)ethyl]imidazole
    • 4-[2-(1H-imidazol-1-yl)ethoxy]benzoic acid
    • Benzoic acid, 4-(2-(1H-imidazol-1-yl)ethoxy)-
    • BDBM7962
    • AS-14224
    • 09ZFC7974Q
    • Tox21_110859
    • 4-(2-Imidazol-1-yl-ethoxy)-benzoic acid
    • NCGC00018938-03
    • p-(2-Imidazol-1-ylethoxy)benzoic acid
    • 4-[2-(1-imidazolyl)ethoxy]benzoic acid
    • Dazoxiben [INN:BAN]
    • MLS006010101
    • DTXSID9045639
    • 4-(2-(1-Imidazolyl)ethoxy)benzoesaeure
    • 4-[2-(imidazol-1-yl)ethoxy]benzoic acid
    • Inchi: 1S/C12H12N2O3/c15-12(16)10-1-3-11(4-2-10)17-8-7-14-6-5-13-9-14/h1-6,9H,7-8H2,(H,15,16)
    • InChI Key: XQGZSYKGWHUSDH-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C(=O)O)=CC=1)CCN1C=NC=C1

Computed Properties

  • Exact Mass: 232.08486
  • Monoisotopic Mass: 232.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 64.4A^2

Experimental Properties

  • Density: 1.25
  • Boiling Point: 491.2°Cat760mmHg
  • Flash Point: 250.9°C
  • Refractive Index: 1.593
  • PSA: 64.35
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